BE“GHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Profile of 9-Octadecenoic acid
(92)-, dodecyl ester: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

9-Octadecenoic acid (92)-,
Compound Name:
dodecyl ester

cat. No.: B1237561

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data available for
9-Octadecenoic acid (9Z)-, dodecyl ester, also known as dodecyl oleate or lauryl oleate. The
information is compiled to assist researchers and professionals in drug development and
related fields in the identification, characterization, and quantitative analysis of this long-chain
wax ester.

Spectroscopic Data Summary

The following tables summarize the key quantitative data from *H Nuclear Magnetic Resonance
(NMR), 3C NMR, Mass Spectrometry (MS), and Fourier-Transform Infrared (FTIR)
spectroscopy for 9-Octadecenoic acid (9Z)-, dodecyl ester.

Table 1: *H NMR Spectral Data
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Chemical Shift (8) (ppm) Multiplicity

Assignment

~5.34 m -CH=CH- (Olefinic protons)

-O-CHz3- (Ester methylene
~4.05 t

protons)

-CH2-COO- (a-Methylene
~2.28 t

protons to carbonyl)

-CH2-CH=CH-CHz2- (Allylic
~2.01 m

protons)

-O-CH2-CHz- (B-Methylene
~1.61 p ® y

protons to ester oxygen)

-(CHz2)n- (Methylene protons of
~1.26 brs (CHa) ) ( Y g )

fatty acid and alcohol chains)
~0.88 t -CHs (Terminal methyl protons)

Note: The exact chemical shifts may vary slightly depending on the solvent and spectrometer

frequency.

« 13

Chemical Shift (8) (ppm)

Assignment

~173.9 C=0 (Ester carbonyl)
~130.0 -CH=CH- (Olefinic carbons)
~64.4 -O-CHz:- (Ester methylene carbon)
~34.4 -CH2-COO- (a-Carbonyl methylene)
-(CH2)n- (Methylene carbons of fatty acid and
~31.9-22.7
alcohol chains)
~14.1 -CHs (Terminal methyl carbons)

Note: The exact chemical shifts may vary slightly depending on the solvent and spectrometer

frequency.
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Table 3: Mass Spectrometry (GC-MS) Data

Mass-to-Charge Ratio . . Fragmentation
Relative Intensity .
(m/z) Interpretation
450.8 Variable [M]* (Molecular lon)
] [M - C12H250]* (Loss of
264 Variable )
dodecyloxy radical)
] [C18H3402]* (Oleic acid
282 Variable
fragment)
Characteristic hydrocarbon
55, 69, 83, 97 Abundant

fragments

Note: Fragmentation patterns can be influenced by the ionization method.

Table 4: FTIR SpectralData

Wavenumber (cm~—2) Vibrational Mode Functional Group
~3005 C-H stretch =C-H (Olefinic)
~2924 C-H stretch (asymmetric) -CHz-

~2854 C-H stretch (symmetric) -CHa2-

~1740 C=0 stretch Ester

~1465 C-H bend (scissoring) -CHz-

~1165 C-O stretch Ester

~722 C-H bend (rocking) -(CH2)n- (n=4)

Experimental Protocols

Detailed experimental protocols are crucial for the reproduction and verification of
spectroscopic data. The following sections outline typical methodologies for the spectroscopic
analysis of 9-Octadecenoic acid (9Z)-, dodecyl ester.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: A sample of 9-Octadecenoic acid (9Z)-, dodecyl ester (typically 5-10
mgq) is dissolved in a deuterated solvent (e.g., 0.5-0.7 mL of CDCI3) in a standard 5 mm NMR
tube. A small amount of tetramethylsilane (TMS) may be added as an internal standard (0

ppm).

1H NMR Spectroscopy:

e Instrument: A 400 MHz or 500 MHz NMR spectrometer.
o Parameters:

Number of scans: 16-64

[e]

o

Relaxation delay: 1-5 seconds

[¢]

Pulse width: 30-45 degrees

[¢]

Spectral width: -2 to 12 ppm
o Temperature: 298 K
13C NMR Spectroscopy:
e Instrument: A 100 MHz or 125 MHz NMR spectrometer.
e Parameters:

Number of scans: 1024-4096

[e]

o

Relaxation delay: 2-5 seconds

[¢]

Pulse program: Proton-decoupled

[¢]

Spectral width: 0 to 200 ppm

[e]

Temperature: 298 K
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Gas Chromatography-Mass Spectrometry (GC-MS)

Sample Preparation: The sample is typically diluted in a volatile organic solvent such as
hexane or ethyl acetate to a concentration of approximately 1 mg/mL.

Instrumentation and Parameters:

e Gas Chromatograph: Equipped with a capillary column suitable for lipid analysis (e.g., HP-
5MS, DB-5MS).

« Injector: Split/splitless injector, operated at a temperature of 250-300 °C.
e Oven Temperature Program:
o Initial temperature: 100-150 °C, hold for 1-2 minutes.

o Ramp: Increase temperature at a rate of 10-20 °C/min to a final temperature of 300-320
°C.

o Final hold: 5-10 minutes.
o Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).
e Mass Spectrometer:

o lonization Mode: Electron lonization (El) at 70 eV.

o Mass Range: m/z 40-600.

o lon Source Temperature: 230 °C.

o Quadrupole Temperature: 150 °C.

Fourier-Transform Infrared (FTIR) Spectroscopy

Sample Preparation: A small drop of the neat liquid sample is placed between two potassium
bromide (KBr) or sodium chloride (NaCl) plates to form a thin film. Alternatively, for Attenuated
Total Reflectance (ATR)-FTIR, a drop of the sample is placed directly on the ATR crystal.
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Instrumentation and Parameters:

e Spectrometer: A standard FTIR spectrometer.
e Mode: Transmission or ATR.

e Spectral Range: 4000-400 cm™1,

e Resolution: 4 cm™1,

e Number of Scans: 16-32.

e Background: A background spectrum of the empty sample holder (or clean ATR crystal) is
recorded and subtracted from the sample spectrum.

Mandatory Visualizations

The following diagrams illustrate the general structure and a typical experimental workflow for
the spectroscopic analysis of 9-Octadecenoic acid (92Z)-, dodecyl ester.

Molecular Structure of Dodecyl Oleate

Spectroscopic Analysis
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General Experimental Workflow for Spectroscopic Analysis
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 To cite this document: BenchChem. [Spectroscopic Profile of 9-Octadecenoic acid (92)-,
dodecyl ester: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1237561#spectroscopic-data-for-9-octadecenoic-
acid-9z-dodecyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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